1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene

• IUPAC Name: 1-[[2-ethoxy-4-[(E)-2-nitroethenyl]phenoxy]methyl]naphthalene
• InChI: InChI=1S/C21H19NO4/c1-2-25-21-14-16(12-13-22(23)24)10-11-20(21)26-15-18-8-5-7-17-6-3-4-9-19(17)18/h3-14H,2,15H2,1H3/b13-12+
• InChI Key: PVLZXXBEWQSTFD-OUKQBFOZSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C[N+](=O)[O-])OCC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/[N+](=O)[O-])OCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol

Description

1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene, also known as ENPN, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. ENPN is a synthetic compound that can be used for various research purposes, including as a fluorescent probe for detecting biological molecules and as a tool for studying protein-protein interactions. In

Scientific Research Applications

1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene has a wide range of scientific research applications. One of its primary uses is as a fluorescent probe for detecting biological molecules. 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene has a high fluorescence quantum yield, making it an excellent tool for detecting and quantifying biological molecules such as proteins, nucleic acids, and lipids. Additionally, 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene can be used to study protein-protein interactions, making it a valuable tool for understanding the mechanisms of various biological processes.

Mechanism of Action

1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene works by binding to specific biological molecules and emitting fluorescence upon excitation. The mechanism of action of 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene is based on the principle of fluorescence resonance energy transfer (FRET). When 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene is excited by a light source, it transfers energy to the bound biological molecule, causing it to emit fluorescence. The intensity of the fluorescence emitted by 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene is proportional to the concentration of the bound biological molecule.
Biochemical and Physiological Effects:
1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene has been shown to have minimal biochemical and physiological effects on cells and tissues. 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene is non-toxic and does not interfere with normal cellular processes, making it an ideal tool for studying biological systems.

Advantages and Limitations for Lab Experiments

1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene has several advantages for lab experiments. It is highly sensitive, allowing for the detection of low concentrations of biological molecules. Additionally, 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene is stable and has a long shelf life, making it a cost-effective tool for research. However, 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene has some limitations. It can only be used to detect molecules that are within a certain distance from the probe, limiting its use in certain biological systems. Additionally, 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene is sensitive to environmental factors such as pH and temperature, which can affect its fluorescence properties.

Future Directions

There are several future directions for research involving 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene. One potential area of research is the development of new 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene derivatives with improved fluorescence properties and increased sensitivity. Additionally, 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene could be used in combination with other probes and techniques to study complex biological systems. Finally, further research is needed to explore the potential applications of 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene in medical diagnostics and drug discovery.
Conclusion:
In conclusion, 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene is a valuable tool for scientific research due to its potential applications in detecting biological molecules and studying protein-protein interactions. Its high sensitivity, stability, and non-toxic nature make it an ideal tool for studying biological systems. Future research is needed to explore the full potential of 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene and its derivatives in various fields of research.

Synthesis Methods

1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene is synthesized by reacting 2-nitrobenzaldehyde with 2-ethoxyphenol in the presence of a base, followed by a condensation reaction with 1-naphthaldehyde. The resulting product is purified through recrystallization to obtain pure 1-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}naphthalene.